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Compound of Interest

Compound Name: Methyl 2-hydroxyoctadecanoate

Cat. No.: B164390

Essential Safety and Handling Guide for Methyl 2-
hydroxyoctadecanoate

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Methyl 2-hydroxyoctadecanoate
(CAS No: 2420-35-1). Following these procedures is crucial for ensuring a safe laboratory
environment.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Methyl 2-
hydroxyoctadecanoate.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C19H3803 [1112]
Molecular Weight 314.5 g/mol [11[2][3]
Physical State Solid [11[2]
Melting Point 45 - 55 °C [4]
Boiling Point 400 °C at 760 mmHg [5]
) 215 °C (419 °F) Cleveland
Flash Point [4]
Open Cup
N Soluble in Chloroform
Solubility [5]

(Slightly), Methanol (Slightly)

Table 2: Hazard Identification and Toxicity
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Hazard

Classification

Notes

GHS Classification

Not classified as a hazardous

substance.

Based on available Safety
Data Sheets, Methyl 2-
hydroxyoctadecanoate is not
considered hazardous under
GHS criteria.[6]

Acute Toxicity

Data not available.

Fatty acid esters generally

have low toxicity.[7]

Skin Contact

May cause slight irritation upon

prolonged contact.

Generally, the product does
not irritate the skin.[4][6]

Eye Contact

May cause slight eye irritation.

Some reports suggest it may

cause serious eye irritation.[3]

[4]

May cause gastrointestinal

Accidental ingestion may be

Ingestion T )
irritation. damaging to health.[4][7]
) Vapors from heated material
_ May cause respiratory o
Inhalation may irritate mucous

irritation.

membranes.[4][8]

Operational Plan: Handling and Personal Protective

Equipment (PPE)

A systematic approach to handling Methyl 2-hydroxyoctadecanoate is essential for

minimizing exposure and ensuring safety.

Engineering Controls

o Work in a well-ventilated area, such as a chemical fume hood, especially when heating the

substance or creating aerosols.[4]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9][10]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Methyl 2-hydroxyoctadecanoate:

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields
(compliant with EN166 or equivalent).[9][11]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber, PVC).[12][13] Inspect
gloves for any damage before use and practice proper glove removal technique to avoid skin
contact.[14]

o Skin and Body Protection: A standard laboratory coat should be worn.[7] For tasks with a
higher risk of splashing, consider a PVC apron.[7]

» Respiratory Protection: Not typically required under normal conditions with adequate
ventilation.[6][9] If vapors or mists are generated, a NIOSH-approved organic vapor/mist
respirator may be necessary.[12]

Handling Procedures

« Avoid all personal contact, including inhalation of dust or vapors.[7]

Do not eat, drink, or smoke in the laboratory area.[12]

Wash hands thoroughly after handling the chemical and before leaving the laboratory.[8]

Keep the container tightly closed when not in use.[12][13]

Avoid creating dust when handling the solid form.

If transferring the substance, use grounding and bonding to prevent static discharge.[15]

Storage

o Store in a cool, dry, and well-ventilated area.[4][12]

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.
[9][10][12]
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» Store in the original, clearly labeled container.[7]

Disposal Plan

Proper disposal of Methyl 2-hydroxyoctadecanoate and associated waste is critical to
prevent environmental contamination.

o Chemical Waste: Dispose of unused Methyl 2-hydroxyoctadecanoate and any solutions
containing it as chemical waste. Do not mix with other waste streams.[14] All waste must be
handled in accordance with local, state, and federal regulations.[7]

+ Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, absorbent pads, and empty containers, should be disposed of as hazardous
waste.[14][16] Do not dispose of these materials in regular trash.

o Spill Cleanup: In the event of a spill, absorb the material with an inert, non-combustible
absorbent material (e.g., sand, vermiculite).[15][16] Collect the absorbed material into a
suitable container for disposal.[15] Ensure the area is well-ventilated during cleanup.[17]
Avoid allowing the spill to enter drains or waterways.[16][17]

Experimental Workflow and Safety Procedures

The following diagram illustrates the standard workflow for safely handling Methyl 2-
hydroxyoctadecanoate in a laboratory setting.
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Caption: Workflow for safe handling of Methyl 2-hydroxyoctadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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